Cas no 172759-16-9 (Phenol, 4-bromo-3-pentadecyl-)

• Product Name: Phenol, 4-bromo-3-pentadecyl-
• CAS No: 172759-16-9
• MF: C₂₁H₃₅BrO
• MW: 383.406006097794
• CID: 1360666
• Update Time: 2024-08-17

Phenol, 4-bromo-3-pentadecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-3-pentadecyl-

• Inchi： 1S/C21H35BrO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-18-20(23)16-17-21(19)22/h16-18,23H,2-15H2,1H3
• InChI Key： SQBZIGDTPXDILU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Br)C(CCCCCCCCCCCCCCC)=C1

Computed Properties

• Exact Mass: 382.18725

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 455.1±25.0 °C(Predicted)
• PSA: 20.23
• pka: 9.49±0.18(Predicted)